2-(5-(2-Chlorophenyl)furan-2-yl)cyclopropanamine

• Molecular Formula: C13H12ClNO
• Molecular Weight: 233.69 g/mol
• IUPAC Name: 2-[5-(2-chlorophenyl)furan-2-yl]cyclopropan-1-amine
• InChI: InChI=1S/C13H12ClNO/c14-10-4-2-1-3-8(10)12-5-6-13(16-12)9-7-11(9)15/h1-6,9,11H,7,15H2
• InChI Key: LFXKIVCUJWZMJL-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1N)C2=CC=C(O2)C3=CC=CC=C3Cl
• CAS No.: 1315344-85-4

Description

2-(5-(2-Chlorophenyl)furan-2-yl)cyclopropanamine is a chemical compound with the molecular formula C13H12ClNO. It is a member of the furan family, characterized by a furan ring substituted with a 2-chlorophenyl group and a cyclopropanamine moiety.

Preparation Methods

The synthesis of 2-(5-(2-Chlorophenyl)furan-2-yl)cyclopropanamine can be achieved through multi-component condensation reactions. One method involves the condensation of 1,3-diphenyl-1H-pyrazole-4-carbaldehyde, pyruvic acid, and different aromatic amines in acetic acid . This reaction typically requires refluxing conditions and can yield the desired product in good to high yields. Industrial production methods may involve similar synthetic routes but optimized for larger-scale production and higher efficiency .

Chemical Reactions Analysis

2-(5-(2-Chlorophenyl)furan-2-yl)cyclopropanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles such as amines or thiols.

Scientific Research Applications

2-(5-(2-Chlorophenyl)furan-2-yl)cyclopropanamine has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in drug design, particularly for its antiviral and anticancer properties.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules, including heterocyclic compounds and natural product analogs.

Biological Studies: It is used in biological assays to study its effects on various cellular pathways and molecular targets.

Comparison with Similar Compounds

2-(5-(2-Chlorophenyl)furan-2-yl)cyclopropanamine can be compared with other similar compounds, such as:

5-(2-Chlorophenyl)furan-2-carboxylic acid: This compound shares the furan ring and 2-chlorophenyl group but differs in the functional group attached to the furan ring.

Methyl 5-(2,5-dichlorophenyl)-2-furoate: Similar in structure but with additional chlorine substitutions and a different functional group.

3-(5-(4-Chlorophenyl)furan-2-yl)acrylic acid: Another related compound with a furan ring and chlorophenyl group, but with an acrylic acid moiety.